Cas no 1823499-34-8 (Tert-Butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate
• CAS No: 1823499-34-8
• MF: C₁₄H₁₆BrNO₃
• MW: 326.185743331909
• CID: 4821165
• PubChem ID: 72183394
• Update Time: 2026-02-27

Tert-Butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate
• tert-Butyl3-bromo-6-methoxy-1H-indole-1-carboxylate
• 1823499-34-8
• TERT-BUTYL 3-BROMO-6-METHOXYINDOLE-1-CARBOXYLATE
• Tert-Butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate

• Inchi： 1S/C14H16BrNO3/c1-14(2,3)19-13(17)16-8-11(15)10-6-5-9(18-4)7-12(10)16/h5-8H,1-4H3
• InChI Key： CSVWNXNEBXGVSG-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=C(C=CC=21)OC

Computed Properties

• Exact Mass: 325.03136g/mol
• Monoisotopic Mass: 325.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-Butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate

Tert-Butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate (CAS No. 1823499-34-8) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structure, which incorporates a bromine atom at the 3-position and a methoxy group at the 6-position of the indole ring, along with a tert-butyl ester group attached to the carboxylic acid moiety. The combination of these functional groups makes it a versatile building block in various chemical reactions, particularly in the construction of complex molecules with bioactive properties.

The indole moiety, a heterocyclic aromatic structure, is a common feature in many natural products and bioactive compounds. The presence of bromine and methoxy groups in this compound introduces additional reactivity and selectivity, making it an attractive substrate for further functionalization. Recent studies have highlighted its potential as an intermediate in the synthesis of various indole-based drugs, including those targeting cancer, inflammation, and neurodegenerative diseases.

One of the most significant applications of tert-butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate lies in its use as a precursor for constructing biologically active molecules. For instance, researchers have employed this compound in the synthesis of indole derivatives with anti-inflammatory properties. By leveraging the bromine atom as an electrophilic site, chemists can introduce various substituents through nucleophilic aromatic substitution reactions, thereby expanding the structural diversity of the resulting compounds.

In addition to its role in drug discovery, this compound has also found applications in materials science. The indole ring's aromaticity and conjugation properties make it suitable for incorporation into materials with unique electronic properties. Recent advancements in this area have explored its use in designing organic semiconductors and light-emitting materials, where the methoxy group plays a crucial role in modulating electronic characteristics.

The synthesis of tert-butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the bromination of an indole derivative followed by esterification to introduce the tert-butyl group. Researchers have optimized these steps to achieve high yields and selectivity, ensuring that the compound can be produced on a scale suitable for both academic and industrial applications.

From an environmental standpoint, there has been growing interest in developing sustainable synthetic routes for this compound. Green chemistry principles have been applied to minimize waste generation and reduce reliance on hazardous reagents. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while lowering energy consumption.

In conclusion, tert-butyl 3-bromo-6-methoxy-1H-indole-1-carboxylate (CAS No. 1823499-34-8) stands out as a valuable intermediate in organic synthesis due to its versatile structure and wide-ranging applications across multiple disciplines. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.